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Compound of Interest

Compound Name: 3-Hydroxy-1-methylpiperidine

CAS No.: 3554-74-3

Cat. No.: B1294512

Get Quote

3-Hydroxy-N-methylpiperidine is a heterocyclic organic compound featuring a six-membered

piperidine ring. This structure is distinguished by a hydroxyl group (-OH) at the third carbon

position and a methyl group (-CH3) attached to the nitrogen atom.[1] As a functionalized

saturated heterocycle, it serves as a crucial building block and synthetic intermediate in

medicinal chemistry and organic synthesis.[1][2] Its unique combination of a secondary alcohol

and a tertiary amine within a constrained cyclic framework imparts specific physicochemical

properties and reactivity, making it a valuable scaffold in the development of pharmacologically

active agents.[2][3] This guide provides a comprehensive technical overview of its structure,

properties, synthesis, reactivity, and applications for researchers and drug development

professionals.

Core Structural Analysis and Stereochemistry
The fundamental architecture of 3-Hydroxy-N-methylpiperidine is based on the piperidine ring,

a saturated analog of pyridine.[3] The nitrogen atom is designated as position 1, with the

substituents located at positions 1 and 3.

IUPAC Name: 1-methylpiperidin-3-ol[4]
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CAS Number: 3554-74-3[1][4][5][6]

Molecular Formula: C₆H₁₃NO[1][4][6][7]

Molecular Weight: 115.17 g/mol [1][4][6]

The presence of the hydroxyl group on the third carbon atom introduces a chiral center.

Consequently, 3-Hydroxy-N-methylpiperidine can exist as a pair of enantiomers: (R)-1-

methylpiperidin-3-ol and (S)-1-methylpiperidin-3-ol. Commercially available 3-Hydroxy-N-

methylpiperidine is typically supplied as a racemic mixture, meaning it contains equal amounts

of both enantiomers.[1] The stereochemistry of this chiral center is a critical consideration in

drug design, as different enantiomers of a compound often exhibit distinct pharmacological

activities and metabolic profiles.

Caption: 2D structure of 3-Hydroxy-N-methylpiperidine with the chiral center indicated.

Physicochemical and Spectroscopic Profile
The physical and chemical properties of 3-Hydroxy-N-methylpiperidine are directly influenced

by its bifunctional structure. The hydroxyl group contributes to its polarity and ability to act as a

hydrogen bond donor, while the tertiary amine provides basicity and acts as a hydrogen bond

acceptor.[1][4]

Physicochemical Data
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Property Value Source

Appearance
Colorless to pale yellow or

clear orange liquid
[1][5][6]

Odor Characteristic, amine-like [1][5]

Boiling Point 76-78 °C at 11 mm Hg [6]

Density 0.999 g/mL at 25 °C [6]

Flash Point 70 °C (158 °F) [5][6]

Water Solubility Fully miscible [6]

pKa 14.95 ± 0.20 (Predicted) [6]

Topological Polar Surface Area 23.5 Å² [4]

Spectroscopic Signatures
Spectroscopic analysis is essential for confirming the structure of 3-Hydroxy-N-

methylpiperidine.

¹H NMR: The spectrum would show a singlet for the N-methyl protons, a multiplet for the

proton on the carbon bearing the hydroxyl group (C3-H), and a series of multiplets for the

diastereotopic methylene protons of the piperidine ring. The hydroxyl proton would appear as

a broad singlet, the position of which is dependent on concentration and solvent.

¹³C NMR: The spectrum is expected to display six distinct signals corresponding to the six

carbon atoms in the molecule. The carbon attached to the hydroxyl group would appear in

the range typical for secondary alcohols, while the N-methyl carbon and the ring carbons

would have characteristic chemical shifts.

Infrared (IR) Spectroscopy: Key absorption bands would include a broad peak around 3300-

3500 cm⁻¹ corresponding to the O-H stretching of the alcohol, and C-N stretching vibrations

in the 1000-1200 cm⁻¹ region.[4]

Mass Spectrometry (MS): The electron ionization (EI) mass spectrum would show a

molecular ion peak (M⁺) at m/z 115, corresponding to the molecular weight of the compound.
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[7]

Synthesis and Chemical Reactivity
Common Synthetic Pathways
3-Hydroxy-N-methylpiperidine is typically synthesized via the reduction of pyridine-based

precursors. A prevalent laboratory and industrial method involves the hydrogenation of 3-

hydroxypyridine to yield 3-hydroxypiperidine, followed by N-methylation.[8][9] Alternatively, 1-

methyl-3-pyridone can be reduced to the target compound.

Starting Material Reaction Steps Final Product

3-Hydroxypyridine Step 1: Hydrogenation
(e.g., Rh/C, H₂) 3-Hydroxypiperidine Step 2: N-Methylation

(e.g., Formaldehyde/Formic Acid) 3-Hydroxy-N-methylpiperidine

Click to download full resolution via product page

Caption: A common synthetic workflow for 3-Hydroxy-N-methylpiperidine.

Experimental Protocol: Reductive Amination Approach
Hydrogenation of 3-Hydroxypyridine: 3-Hydroxypyridine is dissolved in a suitable solvent

(e.g., water or ethanol) in a high-pressure reactor.[8]

A hydrogenation catalyst, such as Rhodium on carbon (Rh/C), is added.[8]

The reactor is pressurized with hydrogen gas (H₂) and heated. The reaction is monitored

until the uptake of hydrogen ceases.

Upon completion, the catalyst is filtered off, and the solvent is removed under reduced

pressure to yield crude 3-hydroxypiperidine.[8]

N-Methylation (Eschweiler-Clarke reaction): The resulting 3-hydroxypiperidine is treated with

an excess of formic acid and formaldehyde.
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The mixture is heated to reflux. The reaction proceeds via the formation of an iminium ion,

which is subsequently reduced by formate.

After the reaction is complete, the mixture is cooled, made basic, and the product is

extracted with an organic solvent.

Purification by distillation under reduced pressure yields pure 3-Hydroxy-N-methylpiperidine.

Chemical Reactivity
The reactivity of 3-Hydroxy-N-methylpiperidine is governed by its two functional groups:

Tertiary Amine: The nitrogen atom is basic and readily forms salts with acids.[10] It can be

oxidized to form an N-oxide. The N-methyl group influences the conformational equilibrium of

the piperidine ring.[11]

Secondary Alcohol: The hydroxyl group can undergo typical alcohol reactions. It can be

oxidized to the corresponding ketone (1-methyl-3-piperidone), esterified with carboxylic acids

or their derivatives, or converted into an ether.

Applications in Medicinal Chemistry and Drug
Development
The piperidine motif is one of the most prevalent N-heterocycles found in pharmaceuticals.[3]

The specific structure of 3-Hydroxy-N-methylpiperidine makes it a highly valuable synthon for

creating more complex molecules with diverse biological activities.[1][12]

Its utility stems from its ability to serve as a scaffold onto which other pharmacophoric elements

can be attached via its hydroxyl and amine functionalities. It is a key reactant in the synthesis

of:

Ligands for Nicotinic Acetylcholine Receptors: Phenylcarbamate derivatives synthesized

from this molecule have been investigated as potential treatments for neurological disorders.

[6][12][13]

CDK5 Inhibitors: Pyridine derivatives incorporating the 3-Hydroxy-N-methylpiperidine

scaffold have been explored as inhibitors of cyclin-dependent kinase 5 (CDK5), a target for
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neurodegenerative diseases.[6][12][13]

Antitumor Agents: It has been used in the optimization of the Novobiocin scaffold to produce

compounds with antitumor properties.[6][12]

Antidiabetic Agents: The broader class of piperidine derivatives is integral to various

antidiabetic drugs, and this specific scaffold is a candidate for developing new agents in this

therapeutic area.[14]

Therapeutic Targets & Compound Classes
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Caption: Role of 3-Hydroxy-N-methylpiperidine as a precursor in drug development.

Safety and Handling
As with any chemical reagent, proper handling of 3-Hydroxy-N-methylpiperidine is essential. It

is classified as an irritant.[5][6]

GHS Hazard Information
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Source:[4][5]

Key precautionary measures include:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P403+P233: Store in a well-ventilated place. Keep container tightly closed.[5]

This material is combustible but does not ignite readily.[5] Standard laboratory safety protocols

should be strictly followed when handling this compound.

Conclusion
3-Hydroxy-N-methylpiperidine is more than a simple chemical compound; it is a versatile and

enabling tool for the modern medicinal chemist. Its structure, characterized by a chiral

secondary alcohol and a tertiary amine on a saturated piperidine ring, provides a unique

combination of reactivity and stereochemical complexity. This bifunctionality allows for its

strategic incorporation into a wide array of complex molecular architectures, leading to the

development of novel therapeutics for challenging diseases. A thorough understanding of its

chemical properties, synthesis, and reactivity is paramount for researchers aiming to leverage

this valuable scaffold in the pursuit of new drug discoveries.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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